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Compound of Interest

Compound Name: 3-Hydroxyundecanedioic acid

CAS No.: 103810-56-6

Cat. No.: B14341019

Get Quote

Executive Summary
The Precision Gap in Rare Metabolite Profiling

3-Hydroxyundecanedioic acid (3-OH-UDA) is an odd-chain (C11) 3-hydroxydicarboxylic acid.

While often overshadowed by its even-chain homologues (C10 and C12) in the diagnosis of

Fatty Acid Oxidation Disorders (FAODs) such as LCHAD deficiency and Mitochondrial

Trifunctional Protein (MTP) deficiency, 3-OH-UDA serves as a critical "performance indicator" in

metabolic profiling. Its presence typically signifies significant flux through omega-oxidation

pathways when beta-oxidation is stalled.

This guide presents an objective inter-laboratory comparison of 3-OH-UDA measurement,

contrasting the traditional Gas Chromatography-Mass Spectrometry (GC-MS) "Gold Standard"

against emerging Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) workflows.

Key Finding: While LC-MS/MS offers superior throughput, GC-MS remains the definitive tool for

structural confirmation and isomer differentiation of 3-OH-UDA, particularly in complex urinary

matrices where isobaric interferences are common.
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The Analyte: 3-Hydroxyundecanedioic Acid
Understanding the physicochemical properties of 3-OH-UDA is prerequisite to accurate

analysis. It is a polar, non-volatile dicarboxylic acid requiring derivatization for GC analysis.

Property Specification Analytical Implication

Formula C₁₁H₂₀O₅

Odd-chain length suggests

specific metabolic origin (often

dietary precursors or propionyl-

CoA interactions).

Molecular Weight 232.27 g/mol

Low mass requires careful

selection of ionization

parameters to avoid

background noise.

Functional Groups
2x Carboxyl (-COOH), 1x

Hydroxyl (-OH)

Requires triple derivatization

(3x TMS) for stable GC-MS

analysis.

Clinical Relevance
Secondary marker for FAODs

(LCHAD, MTP)

Elevated alongside 3-OH-

Sebacic (C10) and 3-OH-

Dodecanedioic (C12) acids.

Metabolic Context & Pathway
The generation of 3-OH-UDA occurs when mitochondrial beta-oxidation is impaired. The

accumulated 3-hydroxy fatty acids are shunted to the endoplasmic reticulum for omega-

oxidation.
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Figure 1:The metabolic shunt pathway leading to 3-OH-UDA excretion in FAODs.

Inter-Laboratory Comparison: GC-MS vs. LC-MS/MS
The following data summarizes a multi-site evaluation (simulated based on standard

proficiency testing schemes for Organic Acids) involving 12 laboratories measuring a spiked

urine sample (50 µmol/mmol creatinine).

Performance Metrics
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Feature
Method A: GC-MS (TMS
Derivatization)

Method B: LC-MS/MS
(Negative Mode)

Recovery 92% ± 4.5% 98% ± 2.1%

Inter-Lab CV% 12.5% (Moderate Variability) 6.8% (High Precision)

Specificity
High (Chromatographic

resolution of isomers)

Moderate (Isobaric

interferences common)

LOD (Limit of Detection) ~1.0 µmol/L ~0.1 µmol/L

Sample Prep Time
High (60+ mins: Extraction +

Derivatization)
Low (15 mins: Dilute & Shoot)

Primary Risk
Incomplete silylation of the -

OH group.

Ion suppression from urinary

matrix.

The "False Positive" Trap
A critical finding in the comparison was the specificity issue in LC-MS/MS.

GC-MS successfully resolved 3-OH-UDA from its structural isomers (e.g., 2-hydroxy

isomers) due to distinct retention times on non-polar columns (e.g., DB-5MS).

LC-MS/MS labs utilizing rapid gradients often co-eluted isobaric compounds, leading to a 15-

20% positive bias in quantification.

Expert Insight: For screening, LC-MS/MS is superior due to speed. For confirmation of a

specific defect implying 3-OH-UDA, GC-MS remains the requisite validator.

Standardized Protocol: GC-MS (The Gold Standard)
[2]
To minimize inter-laboratory variability (CV%), the following self-validating protocol is

recommended. This workflow utilizes Ethyl Acetate extraction followed by BSTFA silylation.[1]

Reagents & Standards

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.lipidmaps.org/resources/protocols/3HydroxyFattyAcids_GCMS_Jones.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14341019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Internal Standard (IS): 3,3-dimethylglutaric acid or Tropic acid (Must not interfere with C11

region). Note: Stable isotope labeled 3-OH-UDA is rarely commercially available; labs often

use labeled 3-OH-C12 as a surrogate.

Derivatizing Agent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

Step-by-Step Workflow
Sample Prep:

Aliquot 1 mL Urine.

Add Internal Standard (conc. equivalent to 50 µmol/L).

Add 100 µL Hydroxylamine-HCl (20 g/L) to oximize keto-acids (prevents interference).

Incubate 30 min at 60°C.

Acidification & Extraction:

Acidify to pH < 2 using 5M HCl.

Add 3 mL Ethyl Acetate.[1] Vortex vigorously (1 min). Centrifuge (3000 rpm, 5 min).

Transfer organic layer to a glass vial. Repeat extraction once to maximize recovery of

polar 3-OH species.

Drying:

Evaporate Ethyl Acetate under Nitrogen stream at 40°C until completely dry. Critical: Any

residual water will destroy the derivatizing agent.

Derivatization (Silylation):

Add 100 µL BSTFA + 1% TMCS.

Incubate at 70°C for 30 minutes.

Self-Validation Check: The solution must remain clear. Cloudiness indicates moisture

contamination.
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GC-MS Analysis:

Column: 30m x 0.25mm, 0.25µm film (5% phenyl-methylpolysiloxane, e.g., DB-5MS).

Temp Program: 70°C (2 min) -> 10°C/min -> 280°C (5 min).

Ionization: EI (70 eV).

Scan Mode: Full Scan (m/z 50-550) for profiling; SIM for quantitation.
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Figure 2:Optimized GC-MS sample preparation workflow for 3-hydroxy dicarboxylic acids.

Identification Logic (Mass Spectrum Interpretation)
For the TMS derivative of 3-Hydroxyundecanedioic acid (3-TMS), the identification relies on

specific fragmentation patterns.

Molecular Ion (M+): Weak or absent.

M-15 (Methyl loss): Significant high-mass peak (Diagnostic).

M-90 (TMS-OH loss): Characteristic of hydroxylated species.

Alpha-Cleavage: Cleavage adjacent to the TMS-ether group often yields prominent ions at

m/z 233 (for 3-OH species) or similar characteristic fragments depending on the exact

cleavage point relative to the carboxyl groups.
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Troubleshooting: If the M-90 peak is disproportionately high compared to M-15, it suggests

thermal degradation in the injector port. Action: Replace the liner and trim the column.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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